N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-3,4,5-trimethoxybenzamide
Overview
Description
N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-3,4,5-trimethoxybenzamide, also known as TMA-2, is a synthetic psychedelic compound that belongs to the family of phenethylamines. It was first synthesized by Alexander Shulgin in the 1960s and has gained popularity among the scientific community due to its unique properties and potential applications.
Mechanism of Action
N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-3,4,5-trimethoxybenzamide acts as a partial agonist at the serotonin 2A receptor, which leads to an increase in serotonin signaling in the brain. This results in altered perception, mood, and cognition, which are characteristic of psychedelic experiences.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been reported to increase heart rate and blood pressure, as well as cause pupil dilation and altered visual perception. It has also been shown to have antidepressant and anxiolytic effects in animal models.
Advantages and Limitations for Lab Experiments
N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-3,4,5-trimethoxybenzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high affinity for the serotonin 2A receptor, which makes it a valuable tool for studying the mechanisms underlying psychedelic experiences. However, its use is limited by its potential toxicity and the fact that it is a controlled substance in many countries.
Future Directions
There are several future directions for research on N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-3,4,5-trimethoxybenzamide. One area of interest is the development of new compounds that have similar properties but are less toxic and have fewer side effects. Another area of interest is the use of this compound in combination with other compounds to study the synergistic effects of different psychedelics. Finally, there is a need for further research on the potential therapeutic applications of this compound, particularly in the treatment of mood disorders and anxiety.
Synthesis Methods
The synthesis of N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-3,4,5-trimethoxybenzamide involves the reaction of 3,4,5-trimethoxybenzoyl chloride with 3-(3-ethyl-1,2,4-oxadiazol-5-yl)aniline in the presence of a base such as triethylamine. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-3,4,5-trimethoxybenzamide has been studied extensively for its potential applications in the field of neuroscience. It has been shown to have a high affinity for the serotonin 2A receptor, which is involved in the regulation of mood, perception, and cognition. This makes this compound a valuable tool for studying the mechanisms underlying these processes.
properties
IUPAC Name |
N-[3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]-3,4,5-trimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O5/c1-5-17-22-20(28-23-17)12-7-6-8-14(9-12)21-19(24)13-10-15(25-2)18(27-4)16(11-13)26-3/h6-11H,5H2,1-4H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJEHEFHPOYVLFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=N1)C2=CC(=CC=C2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
